Cas no 61855-00-3 (5-(sulfanylmethyl)thiophene-3-carboxylic acid)

5-(sulfanylmethyl)thiophene-3-carboxylic acid structure

61855-00-3 structure

Product Name:5-(sulfanylmethyl)thiophene-3-carboxylic acid

CAS No:61855-00-3

MF:C₆H₆O₂S₂

MW:174.240639209747

CID:464563

PubChem ID:71391674

Update Time:2025-04-19

5-(sulfanylmethyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylic acid, 5-(mercaptomethyl)-
- 5-(sulfanylmethyl)thiophene-3-carboxylic acid
- DTXSID30813504
- 61855-00-3
- EN300-1288872
- Inchi： 1S/C6H6O2S2/c7-6(8)4-1-5(2-9)10-3-4/h1,3,9H,2H2,(H,7,8)
- InChI Key： IFHTWOWZKQWIPS-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)C=C1CS

Computed Properties

Exact Mass: 173.98098
Monoisotopic Mass: 173.98092178g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 66.5Å²

Experimental Properties

PSA: 37.3

5-(sulfanylmethyl)thiophene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1288872-1.0g	5-(sulfanylmethyl)thiophene-3-carboxylic acid	61855-00-3		1g	$0.0	2023-06-07
Enamine	EN300-1288872-50mg	5-(sulfanylmethyl)thiophene-3-carboxylic acid	61855-00-3		50mg	$528.0	2023-10-01
Enamine	EN300-1288872-100mg	5-(sulfanylmethyl)thiophene-3-carboxylic acid	61855-00-3		100mg	$553.0	2023-10-01
Enamine	EN300-1288872-250mg	5-(sulfanylmethyl)thiophene-3-carboxylic acid	61855-00-3		250mg	$579.0	2023-10-01
Enamine	EN300-1288872-500mg	5-(sulfanylmethyl)thiophene-3-carboxylic acid	61855-00-3		500mg	$603.0	2023-10-01
Enamine	EN300-1288872-1000mg	5-(sulfanylmethyl)thiophene-3-carboxylic acid	61855-00-3		1000mg	$628.0	2023-10-01
Enamine	EN300-1288872-2500mg	5-(sulfanylmethyl)thiophene-3-carboxylic acid	61855-00-3		2500mg	$1230.0	2023-10-01
Enamine	EN300-1288872-5000mg	5-(sulfanylmethyl)thiophene-3-carboxylic acid	61855-00-3		5000mg	$1821.0	2023-10-01
Enamine	EN300-1288872-10000mg	5-(sulfanylmethyl)thiophene-3-carboxylic acid	61855-00-3		10000mg	$2701.0	2023-10-01

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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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